Cas no 1784813-50-8 ([1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine)

• Product Name: [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine
• CAS No: 1784813-50-8
• MF: C₁₁H₁₂BrF₂N
• MW: 276.120489120483
• CID: 6011674
• PubChem ID: 105520173
• Update Time: 2025-09-28

[1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1784813-50-8
• [1-(2-bromophenyl)-3,3-difluorocyclobutyl]methanamine
• EN300-1460878
• [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C11H12BrF2N/c12-9-4-2-1-3-8(9)10(7-15)5-11(13,14)6-10/h1-4H,5-7,15H2
• InChI Key： TUBMLQHEIKUPRU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 275.01212g/mol
• Monoisotopic Mass: 275.01212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine

Introduction to [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine (CAS No. 1784813-50-8)

[1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine (CAS No. 1784813-50-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine is composed of a cyclobutyl ring substituted with a 2-bromophenyl group and two fluorine atoms at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing subject for scientific investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacological properties such as metabolic stability, bioavailability, and receptor binding affinity. The introduction of fluorine atoms into the structure of [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine is a strategic approach to optimize these properties, thereby enhancing its potential as a lead compound in drug development.

In the context of medicinal chemistry, [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine has been explored for its potential as a scaffold for the design of new drugs targeting various diseases. For instance, preliminary research has indicated that this compound exhibits moderate to high affinity for specific receptors involved in neurological disorders. This finding suggests that further optimization and derivatization of [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine could lead to the development of novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential in neurological applications, [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine has also been investigated for its antimicrobial properties. Studies have shown that this compound exhibits broad-spectrum activity against a range of bacterial strains, including those resistant to conventional antibiotics. This property makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant infections.

The synthesis of [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated the efficient production of this compound, enabling researchers to conduct more extensive studies on its biological activities and potential applications.

In addition to its therapeutic potential, [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine has also been studied for its use in chemical biology research. Its unique structure and functional groups make it an ideal probe for investigating protein-protein interactions and other cellular processes. By labeling this compound with fluorescent or radioactive tags, researchers can gain valuable insights into the mechanisms underlying various biological phenomena.

The safety profile of [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good tolerability in animal models. These findings are encouraging and support further clinical evaluation to assess its safety and efficacy in human subjects.

In conclusion, [1-(2-Bromophenyl)-3,3-difluorocyclobutyl]methanamine (CAS No. 1784813-50-8) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting neurological disorders, antimicrobial resistance, and other diseases. Ongoing research continues to uncover new applications and optimize its properties, paving the way for future breakthroughs in drug discovery and development.